Cas no 2137785-86-3 (3-Furancarboxylic acid, 5-cyclohexyl-2-propyl-)

• Product Name: 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl-
• CAS No: 2137785-86-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5258514
• Update Time: 2025-07-17

3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl-

• Inchi： 1S/C14H20O3/c1-2-6-12-11(14(15)16)9-13(17-12)10-7-4-3-5-8-10/h9-10H,2-8H2,1H3,(H,15,16)
• InChI Key： MIYNYODXMAOIRT-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)=CC(C(O)=O)=C1CCC

Additional information on 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl-

Introduction to 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- (CAS No. 2137785-86-3)

3-Furancarboxylic acid, 5-cyclohexyl-2-propyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137785-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a furan ring substituted with a carboxylic acid group at the 3-position, a cyclohexyl group at the 5-position, and an isopropyl group at the 2-position, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- have been subjects of extensive study due to its promising pharmacological profile. The furan moiety is a key pharmacophore in many bioactive molecules, exhibiting capabilities such as inhibiting enzymes and interacting with biological targets. The introduction of bulky substituents like the cyclohexyl and isopropyl groups can modulate the electronic and steric properties of the molecule, thereby influencing its biological activity. This compound has been explored in various preclinical studies for its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- and biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, suggesting its suitability for drug development. For instance, research has indicated that this derivative may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases.

In addition to its pharmacological potential, 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- has been investigated for its role in chemical synthesis. The carboxylic acid group at the 3-position provides a reactive site for further functionalization, allowing chemists to design more complex derivatives with tailored properties. This flexibility has made it a valuable intermediate in the synthesis of novel compounds with potential therapeutic benefits.

The structural complexity of 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- also contributes to its unique spectroscopic properties. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating its structure, providing detailed information about the chemical environment of each atom in the molecule. Similarly, mass spectrometry has confirmed its molecular weight and fragmentation patterns, supporting its identification and characterization.

One of the most intriguing aspects of this compound is its potential application in addressing neurological disorders. Studies have suggested that furan derivatives can cross the blood-brain barrier and interact with central nervous system (CNS) targets. The specific substitution pattern in 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- may enhance its ability to penetrate this barrier, making it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side products and maximize yield. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly effective in forming carbon-carbon bonds under mild conditions. The use of such catalytic systems not only improves efficiency but also aligns with green chemistry principles by reducing waste and energy consumption.

The pharmacokinetic properties of 3-Furancarboxylic acid, 5-cyclohexyl-2-propyl- are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects using animal models, providing valuable insights into the compound's behavior within living systems.

In conclusion,3-Furancarboxylic acid, 5-cyclohexyl-2-propyl, identified by CAS No. 2137785-86-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with potential applications across multiple therapeutic areas. Ongoing research continues to uncover new insights into its biological activity and synthetic utility, paving the way for innovative drug development strategies.